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Compound of Interest

Compound Name: Phenethyl acetate

Cat. No.: B093665

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenethyl acetate is a widely utilized aromatic ester in the fragrance and flavor industry,
prized for its pleasant, sweet, floral, and fruity aroma reminiscent of rose and honey. Its
versatility and cost-effectiveness make it a staple ingredient in a vast array of scented products,
from fine fragrances to personal care items and household goods. This document provides
detailed application notes and experimental protocols for the effective use of phenethyl

acetate in fragrance formulations, aimed at researchers, scientists, and professionals in the
field.

Phenethyl acetate, also known as 2-phenylethyl acetate, is the acetate ester of phenethyl
alcohol. It occurs naturally in a variety of fruits, flowers, and alcoholic beverages but is
predominantly produced synthetically for commercial use. Its characteristic scent profile,
coupled with its stability and blending capabilities, allows it to be a key component in creating
complex and appealing fragrances.

Physicochemical and Olfactory Properties of
Phenethyl Acetate
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A comprehensive understanding of phenethyl acetate's properties is crucial for its effective
application in fragrance formulation. The following tables summarize key quantitative data for
this compound.

Table 1: Physicochemical Properties of Phenethyl Acetate

Property Value References
Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 238-239 °C at 760 mmHg

Melting Point -31°C

Density 1.032 - 1.033 g/mL at 25 °C

Flash Point 105 °C (221 °F)

Vapor Pressure 0.056 mmHg at 25 °C

Moderately soluble in water;

Solubility soluble in ethanol and organic
solvents.
logP (o/w) 2.30

Table 2: Olfactory Profile of Phenethyl Acetate
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Attribute Description References

Odor Type Floral, Fruity, Sweet

A very sweet, rosy-fruity scent
Odor Description with nuances of honey, peach,

and a slight greenness.

Odor Strength Medium

Data not widely available, but
Substantivity generally considered a middle

note.

40 to 200 ppb (parts per

Odor Threshold o

billion)

Rose, jasmine, hyacinth,
Common Uses freesia, peony, magnolia, and

oriental fragrance types.

1% to 10% in fragrance
Typical Concentration concentrates, but can be

higher.

Experimental Protocols

The following section outlines detailed methodologies for key experiments involving the
application of phenethyl acetate in fragrance formulations.

Fragrance Formulation Workflow

The creation of a fragrance is a systematic process that involves conceptualization,
formulation, and evaluation. Phenethyl acetate is typically introduced during the blending
stage as a middle note to impart its characteristic floral and sweet character.
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1. Concept & Inspiration
(e.g., Floral Bouquet)

:

2. Sourcing Ingredients
(Phenethyl Acetate, Rose Oil, etc.)

:

3. Blending Notes
(Top, Middle, Base)

:

4. Initial Formulation
(e.g., 5% Phenethyl Acetate)

A

5. Sensory Evaluation
(Odor Profile)

If acceptgble

6. Formulation Modification
(Adjusting Ratios)

7. Stability & Safety Testing

8. Final Fragrance

Click to download full resolution via product page

A typical workflow for fragrance formulation.

Sensory Analysis Protocol: Odor Threshold
Determination

This protocol describes the determination of the odor detection threshold of phenethyl acetate
using a forced-choice ascending concentration series method.
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Objective: To determine the lowest concentration at which the odor of phenethyl acetate is
detectable by a sensory panel.

Materials:

o Phenethyl acetate (high purity)

o Odor-free water or ethanol as a solvent

e Glass bottles with PTFE-lined caps

o Graduated pipettes and volumetric flasks

¢ Sensory panel of at least 10 trained assessors

Procedure:

o Sample Preparation: Prepare a series of dilutions of phenethyl acetate in the chosen
solvent. The concentration steps should be logarithmic (e.g., a factor of 2 or 3 between
dilutions).

o Triangle Test Setup: For each concentration level, present three samples to each panelist:
two are blanks (solvent only) and one contains the diluted phenethyl acetate. The position
of the scented sample should be randomized for each trial.

o Panelist Instructions: Instruct panelists to sniff each sample and identify the one that is
different from the other two. Even if they are not certain, they must make a choice.

o Data Collection: Record whether each panelist correctly identified the scented sample at
each concentration level.

e Ascending Series: Start with the lowest concentration and proceed to higher concentrations.
The threshold for an individual is the concentration at which they correctly identify the
sample in two consecutive trials.

o Data Analysis: The group threshold is typically calculated as the geometric mean of the
individual thresholds.
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Stability Testing Protocol for a Fragrance Tincture

This protocol outlines an accelerated stability test for a fragrance tincture containing phenethyl
acetate to evaluate its physical and chemical integrity over time.

Objective: To assess the stability of a fragrance formulation containing phenethyl acetate
under accelerated conditions.

Materials:

Fragrance tincture containing phenethyl acetate

Glass vials with airtight seals (representing final packaging)

Controlled temperature and humidity chambers

pH meter, viscometer, and gas chromatograph-mass spectrometer (GC-MS)
Procedure:

« Initial Analysis: Before starting the stability test, perform a baseline analysis of the fragrance
tincture. This should include:

o

Visual assessment (color, clarity)

[¢]

Odor evaluation by a trained perfumer

[¢]

pH measurement

[e]

Viscosity measurement

o

GC-MS analysis to determine the initial concentration of phenethyl acetate and other key
components.

e Sample Storage: Store the fragrance tincture samples in the sealed glass vials under the
following conditions:

o Accelerated Condition: 40°C + 2°C / 75% RH + 5% RH
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o Control Condition: 25°C + 2°C / 60% RH + 5% RH

o Time Points: Evaluate the samples at specified time intervals (e.g., 0, 1, 2, and 3 months for
accelerated testing).

o Evaluation: At each time point, perform the same analyses as the initial assessment (visual

 To cite this document: BenchChem. [Application of Phenethyl Acetate in Fragrance
Formulations: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093665#application-of-phenethyl-
acetate-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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